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Compound of Interest

Compound Name: Thulium carbonate hydrate

CAS No.: 87198-17-2

Cat. No.: B1593140 Get Quote

Thulium carbonate hydrate (Tm₂(CO₃)₃·xH₂O) is a rare earth compound with growing

applications in materials science, including ceramics and laser materials.[1] A critical question

for any researcher or professional handling this substance is its hazard profile. An examination

of available safety data reveals a notable discrepancy. While some suppliers classify it as non-

hazardous, a significant body of evidence, particularly aggregated GHS data, identifies it as an

irritant. This guide adopts a precautionary principle, treating Thulium carbonate hydrate as a

hazardous material and providing a comprehensive framework for its safe handling, storage,

and disposal.

Hazard Classification: Navigating the Discrepancies
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for hazard communication. However, for Thulium carbonate
hydrate, the classifications provided by different suppliers are inconsistent.

Some sources state that it is not a hazardous substance or mixture. Conversely, aggregated

GHS information from multiple companies consistently assigns the following hazard

classifications:

Skin Irritation (Category 2)[2][3]

Serious Eye Irritation (Category 2)[2][3]
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Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory Tract Irritation[2]

[3]

This discrepancy may arise from a lack of extensive and standardized toxicological testing for

many rare earth compounds, or variations in the physical form (e.g., fine powder versus larger

crystals) which can impact irritant properties. Given this conflicting information, it is prudent to

handle Thulium carbonate hydrate as a hazardous substance with the potential to cause

skin, eye, and respiratory irritation.[1]

Table 1: GHS Hazard Classifications for Thulium Carbonate Hydrate

Hazard Class GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[2]

[3]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[2][3]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[2][3]

Toxicological Profile of Thulium and its Compounds
While specific toxicological data for Thulium carbonate hydrate is limited, a broader look at

thulium compounds provides valuable insights.

Routes of Exposure and Localized Effects
The primary routes of occupational exposure to Thulium carbonate hydrate are inhalation of

the powder, and direct contact with the skin and eyes.[2]

Inhalation: Inhaling the dust can lead to respiratory tract irritation, as indicated by the H335

classification.[2][3]

Skin Contact: Direct contact with the skin can cause irritation, consistent with the H315

classification.[2][3]
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Eye Contact: The powder is expected to cause serious eye irritation upon contact, as per the

H319 classification.[2][3]

Systemic Toxicity
The systemic toxicity of thulium compounds is generally considered to be low. Soluble thulium

salts are mildly toxic, while insoluble salts, such as the carbonate, are considered non-toxic

from a systemic perspective.[4] If absorbed, thulium has been shown to accumulate in the liver,

kidneys, and bones.[4] However, the poor solubility of Thulium carbonate in water suggests that

significant systemic absorption is unlikely under normal handling conditions.

It is important to note that the toxicological properties of many rare earth compounds have not

been fully investigated.[5] Therefore, minimizing exposure through proper handling practices is

crucial.

Risk Assessment and Management Workflow
A systematic approach to risk assessment and management is essential when working with

any chemical, particularly one with conflicting hazard data.
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Risk Assessment

Risk Management

Identify Hazards:
- Skin Irritation (H315)
- Eye Irritation (H319)

- Respiratory Irritation (H335)

Identify Routes of Exposure:
- Inhalation

- Skin Contact
- Eye Contact

leads to

Evaluate Risks:
- Likelihood of dust generation

- Duration and frequency of handling

informs

Implement Control Measures:
- Engineering Controls (Fume Hood)

- Administrative Controls (SOPs)
- Personal Protective Equipment (PPE)

requires

Establish Emergency Procedures:
- First Aid

- Spill Cleanup

complemented by

Provide Training:
- Hazard Communication

- Safe Handling Procedures

requires

Click to download full resolution via product page

Caption: Risk assessment and management workflow for Thulium carbonate hydrate.

Experimental Protocols: Safe Handling and Storage
Adherence to strict protocols is key to mitigating the risks associated with Thulium carbonate
hydrate.
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Personal Protective Equipment (PPE)
Based on the potential for irritation, the following PPE is mandatory when handling Thulium
carbonate hydrate powder:

Eye Protection: Safety glasses with side-shields conforming to EN166 or NIOSH-approved

safety goggles.[2]

Hand Protection: Chemical-resistant gloves, such as nitrile rubber. Gloves must be inspected

before use and disposed of properly after handling.[2]

Respiratory Protection: If there is a risk of dust generation, a NIOSH-approved particulate

respirator (e.g., N95) should be used.[6] All handling of the powder should ideally be done in

a well-ventilated area, preferably within a chemical fume hood.[7]

Protective Clothing: A lab coat or other protective clothing to prevent skin contact.[6]

Step-by-Step Safe Handling Protocol
Preparation: Ensure the work area (preferably a chemical fume hood) is clean and

uncluttered. Confirm that all necessary PPE is available and in good condition.

Weighing and Transfer:

Perform all weighing and transfer operations within a chemical fume hood to minimize dust

inhalation.[7]

Use a spatula or other appropriate tool to handle the powder. Avoid scooping or pouring in

a way that creates airborne dust.

If transferring to a solution, add the powder slowly to the liquid to prevent splashing.

Post-Handling:

Tightly seal the container of Thulium carbonate hydrate immediately after use.[1]

Clean any residual powder from the work surface using a wet wipe or a HEPA-filtered

vacuum. Do not use dry sweeping.
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Remove and dispose of gloves properly.

Wash hands thoroughly with soap and water.[2]

Preparation:
- Work in a fume hood
- Don appropriate PPE

Handling:
- Weigh and transfer carefully

- Avoid dust generation

Post-Handling:
- Seal container

- Clean work area

Decontamination:
- Dispose of gloves

- Wash hands thoroughly

Click to download full resolution via product page

Caption: Safe handling workflow for Thulium carbonate hydrate.

Storage
Store Thulium carbonate hydrate in a tightly sealed container in a cool, dry, and well-

ventilated place.[1] It should be stored away from incompatible materials such as strong acids.

[2]

Emergency Procedures
In the event of an exposure or spill, the following first-aid and cleanup measures should be

taken.

First-Aid Measures
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Inhalation: If dust is inhaled, move the person to fresh air. If breathing is difficult, give

oxygen. Seek medical attention.[2]

Skin Contact: Remove contaminated clothing. Wash the affected area with plenty of soap

and water. If skin irritation persists, seek medical attention.[2]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, lifting

the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.

Seek immediate medical attention.[2]

Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek medical attention.[2]

Spill and Disposal Management
Spill Cleanup: In case of a spill, avoid creating dust. Carefully sweep or scoop up the

material and place it in a sealed container for disposal.[2] Use personal protective equipment

during cleanup.[2]

Waste Disposal: Dispose of Thulium carbonate hydrate waste in accordance with local,

state, and federal regulations.[6] It is advisable to consult with your institution's

environmental health and safety department for specific guidance.

Conclusion
While the hazard classification of Thulium carbonate hydrate is not universally agreed upon,

the available evidence strongly suggests that it should be treated as an irritant to the skin,

eyes, and respiratory system. By implementing the engineering controls, administrative

protocols, and personal protective equipment outlined in this guide, researchers, scientists, and

drug development professionals can handle this material safely and minimize the risk of

exposure. A cautious and informed approach is always the best practice in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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